Cas no 1804468-89-0 (4-Chloro-6-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-6-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1804468-89-0
• MF: C₈H₃Cl₂F₆NO
• MW: 314.011941194534
• CID: 4927698
• Update Time: 2025-05-21

4-Chloro-6-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3Cl2F6NO/c9-2-3-1-4(10)5(7(11,12)13)6(17-3)18-8(14,15)16/h1H,2H2
• InChI Key： IMZXQHFSZXDGOD-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)N=C(C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 4-Chloro-6-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

4-Chloro-6-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

4-Chloro-6-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No: 1804468-89-0) is a highly specialized chemical compound that has garnered significant attention in the field of agrochemicals and pharmaceutical intermediates. This compound, characterized by its unique pyridine backbone and multiple halogen substitutions, plays a crucial role in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring chloro, chloromethyl, and trifluoromethoxy groups, contributes to its distinct chemical properties and reactivity.

The versatility of 4-Chloro-6-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine makes it a valuable building block in organic synthesis. Researchers and industrial chemists often utilize this compound to develop novel pesticides and herbicides, leveraging its ability to interact with biological targets. The presence of trifluoromethyl groups enhances the compound's lipophilicity, which is a critical factor in its efficacy as an agrochemical intermediate. Additionally, its chloromethyl functionality allows for further derivatization, enabling the creation of a wide range of derivatives with tailored properties.

In recent years, the demand for halogenated pyridines like 4-Chloro-6-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has surged, driven by the growing need for sustainable agricultural solutions. With the global focus on reducing environmental impact, this compound is being explored for its potential in developing low-toxicity and high-efficiency crop protection agents. Its unique structural features align with the industry's shift toward greener chemistry, making it a subject of ongoing research and development.

The synthesis of 4-Chloro-6-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves multi-step processes that require precise control over reaction conditions. Advanced techniques such as catalysis and flow chemistry are often employed to optimize yield and purity. The compound's stability under various conditions makes it suitable for large-scale production, meeting the needs of industrial applications. Its compatibility with other heterocyclic compounds further expands its utility in synthetic chemistry.

Beyond agrochemicals, 4-Chloro-6-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has shown promise in pharmaceutical research. Its structural motifs are found in several bioactive molecules, particularly those targeting enzyme inhibition. The compound's ability to modulate biological pathways has sparked interest in its potential as a precursor for drug discovery. Researchers are investigating its role in developing treatments for various conditions, leveraging its unique chemical profile.

The market for 4-Chloro-6-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is expected to grow steadily, supported by advancements in precision agriculture and custom synthesis. Companies specializing in fine chemicals are increasingly offering this compound to meet the demands of research institutions and industrial clients. Its applications in material science, such as the development of advanced polymers and coatings, further underscore its importance in modern chemistry.

For those seeking reliable sources of 4-Chloro-6-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, it is essential to partner with reputable suppliers who adhere to stringent quality standards. Proper handling and storage are critical to maintaining the compound's integrity, ensuring consistent performance in downstream applications. As the chemical industry continues to evolve, this compound remains a key player in the development of innovative solutions across multiple sectors.

In conclusion, 4-Chloro-6-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No: 1804468-89-0) stands out as a versatile and valuable chemical intermediate. Its applications in agrochemicals, pharmaceuticals, and material science highlight its broad utility. With ongoing research and technological advancements, this compound is poised to play an even more significant role in addressing global challenges in agriculture and healthcare. Its unique properties and adaptability make it a cornerstone of modern synthetic chemistry.